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Compound of Interest

Compound Name:
5-Methoxy-2,4-dimethyl-1,3-

thiazole

CAS No.: 146604-84-4

Cat. No.: B136106

Get Quote

Executive Summary
This guide provides a technical comparison of the NMR spectral signature of 2,4-Dimethyl-5-

methoxythiazole against its direct precursor (2,4-Dimethylthiazole) and an electron-deficient

analog (2,4-Dimethyl-5-acetylthiazole). Designed for medicinal chemists and flavor scientists,

this document focuses on distinguishing the 5-methoxy substitution pattern from common

impurities and regioisomers using 1H and 13C NMR.

Comparative Spectral Analysis
The introduction of a methoxy group at the C5 position of the thiazole ring fundamentally alters

the electronic environment of the heterocycle. Unlike the electron-withdrawing acetyl group

often found in this class (e.g., FEMA 3267), the methoxy group acts as a strong

-donor.

1.1. 1H NMR Chemical Shift Comparison (CDCl₃, 300-500 MHz)
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The following table contrasts the target molecule with its non-substituted and electron-deficient

counterparts.

Feature
2,4-Dimethyl-5-

methoxythiazole

(Target)

2,4-Dimethylthiazole

(Precursor)

2,4-Dimethyl-5-

acetylthiazole (EWG
Analog)

C5-Position Substituted (-OMe) Proton (H) Substituted (-COMe)

C5 Signal
Absent (Replaced by

OMe)
~6.7 – 6.9 ppm (s) Absent

-OCH₃ Signal ~3.80 – 3.95 ppm (s) N/A N/A

C2-CH₃ ~2.55 – 2.60 ppm ~2.65 ppm
~2.70 ppm

(Deshielded)

C4-CH₃ ~2.20 – 2.30 ppm ~2.35 ppm
~2.70 ppm

(Deshielded)

Electronic Effect
Shielding (+M Effect

of Oxygen)
Neutral Reference

Deshielding (-M Effect

of Carbonyl)

Analyst Note: The disappearance of the diagnostic H5 singlet at ~6.8 ppm is the primary

indicator of successful C5 substitution. In the target compound, the methyl protons at C2 and

C4 typically shift upfield relative to the acetyl analog due to the electron-donating nature of the

methoxy oxygen, which increases electron density in the ring.

1.2. 13C NMR Chemical Shift Comparison (CDCl₃, 75-125 MHz)
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Carbon
Environment

Target Shift (δ
ppm)

Precursor Shift (δ
ppm)

Mechanistic Insight

C5 (Ring) 150.0 – 160.0 110.0 – 115.0

Huge downfield shift

due to direct O-

attachment

(Electronegativity).

C2 (Ring) 160.0 – 165.0 ~164.0

C=N character

remains dominant;

less affected by C5

sub.

C4 (Ring) 145.0 – 150.0 ~152.0

Shielded slightly by

resonance donation

from C5-OMe.

-OCH₃ 55.0 – 60.0 N/A
Diagnostic methoxy

carbon region.

Experimental Characterization Protocol
To ensure data integrity and reproducibility, the following self-validating protocol is

recommended.

Phase 1: Sample Preparation
Solvent Choice: Use CDCl₃ (Chloroform-d) for routine analysis. Use DMSO-d₆ only if the

sample contains moisture or requires resolution of exchangeable protons (though none are

present in the pure target).

Concentration: 10–15 mg in 0.6 mL solvent for 1H; >30 mg for 13C to ensure adequate S/N

ratio for quaternary carbons.

Internal Standard: TMS (0.00 ppm) is critical as thiazole methyls can overlap with solvent

impurities (e.g., DMSO pentet).

Phase 2: Acquisition Parameters
1H NMR: 16 scans, 1s relaxation delay.
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13C NMR: 512-1024 scans. Critical: Ensure sufficient relaxation time (D1 > 2s) to detect the

quaternary C2, C4, and C5 carbons.

2D Validation (HMBC): Run a Heteronuclear Multiple Bond Correlation experiment to confirm

the connectivity of the -OCH₃ group.

Success Criterion: The OMe protons (~3.9 ppm) must show a strong cross-peak to the C5

ring carbon (~155 ppm).

Structural Confirmation Workflow
The following diagram illustrates the logical decision tree for validating the identity of 2,4-

Dimethyl-5-methoxythiazole against potential synthesis byproducts.

Crude Product
NMR Analysis

Check 6.5-7.0 ppm Region:
Is the H5 Singlet Present?

ID: 2,4-Dimethylthiazole
(Starting Material)

Yes (H5 detected)

Check 3.5-4.0 ppm Region:
Is a Methoxy Singlet Present?

No (H5 absent)

HMBC Correlation Check:
OMe (H) -> C5 (C)

Yes (OMe detected)

CONFIRMED:
2,4-Dimethyl-5-methoxythiazole

Correlation to ~155 ppm (C5)

POSSIBLE ISOMER:
4,5-Dimethyl-2-methoxythiazole

Correlation to ~165+ ppm (C2)
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Figure 1: Decision tree for the structural validation of 5-substituted thiazoles via NMR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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